4-Benzoyl-5-(4-chlorophenyl)-3-hydroxy-1-[3-(imidazol-1-YL)propyl]-5H-pyrrol-2-one

• Molecular Formula: C23H20ClN3O3
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-imidazol-1-ylpropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H20ClN3O3/c24-18-9-7-16(8-10-18)20-19(21(28)17-5-2-1-3-6-17)22(29)23(30)27(20)13-4-12-26-14-11-25-15-26/h1-3,5-11,14-15,20,28H,4,12-13H2
• InChI Key: JBSITHXZPKMWGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC=C(C=C4)Cl)O

Description

This compound belongs to the pyrrol-2-one class, characterized by a five-membered lactam ring with diverse substituents that modulate its physicochemical and biological properties. Its structure includes:

• 5-(4-chlorophenyl): A chlorinated aryl group at position 5, enhancing electron-withdrawing effects and binding specificity.
• 3-Hydroxy group: A polar hydroxyl group at position 3, enabling hydrogen bonding with biological targets.
• 1-[3-(imidazol-1-yl)propyl]: A nitrogen-rich imidazole-propyl side chain at position 1, which may participate in coordination or acid-base interactions.

Preparation Methods

Cyclocondensation of 1,3-Diketones with Hydrazine Derivatives

A foundational approach involves the cyclocondensation of 1,3-diketones with substituted hydrazines to form the pyrrol-2-one core. For example, β-diketones bearing benzoyl and 4-chlorophenyl groups undergo cyclization with hydrazine derivatives in the presence of acidic or basic catalysts.

Reaction Conditions and Catalysts

• Catalysts : Nano-ZnO or montmorillonite K-10 clay are employed to enhance reaction efficiency and regioselectivity.

• Solvents : Ethanol or dimethylformamide (DMF) at reflux temperatures (80–100°C) yield optimal cyclization rates.

• Yield : Reported yields range from 65% to 88%, depending on substituent steric effects.

Functionalization of the Imidazole Side Chain

Post-cyclization, the imidazol-1-ylpropyl side chain is introduced via nucleophilic substitution. For instance, treatment of the pyrrol-2-one intermediate with 3-chloropropylimidazole in the presence of potassium carbonate (K₂CO₃) in acetonitrile facilitates alkylation. Purification via silica gel chromatography (eluent: methanol/dichloromethane, 1:9) isolates the target compound in >90% purity.

Multi-Component Reactions (MCRs)

MCRs enable the simultaneous assembly of multiple structural components. A Biginelli-like reaction strategy has been adapted for this compound:

Reaction Components

• Benzaldehyde derivatives (e.g., 4-chlorobenzaldehyde)

• Hydrazine hydrate

• Ethyl acetoacetate or methyl acetopyruvate

Procedure and Optimization

• Catalysis : Copper triflate (Cu(OTf)₂) in ionic liquids (e.g., [bmim]PF₆) improves reaction rates and reduces byproducts.

• Temperature : Reactions proceed at 60°C for 12–24 hours.

• Yield : 70–82%, with isolated purity confirmed via HPLC (85% acetonitrile/water).

Oxidative Aromatization of Pyrrolines

Pyrroline intermediates, synthesized via 1,3-dipolar cycloadditions, are oxidized to yield the pyrrol-2-one scaffold:

Cycloaddition Step

• Dipole Source : Diazocarbonyl compounds (e.g., ethyl diazoacetate) react with α,β-unsaturated ketones to form pyrrolines.

• Conditions : Zinc triflate (Zn(OTf)₂) in triethylamine at room temperature.

Oxidation to Pyrrol-2-One

• Oxidizing Agents : Hydrogen peroxide (H₂O₂) or manganese dioxide (MnO₂) in dichloromethane.

• Yield : 60–75%, with byproducts removed via recrystallization (ethanol/water).

Purification and Characterization

Chromatographic Techniques

• Flash Chromatography : Silica gel with gradient elution (methanol/dichloromethane) achieves >95% purity.

• HPLC : Reverse-phase C18 columns (ACN/water + 0.1% formic acid) resolve stereoisomers.

Spectroscopic Validation

• ¹H NMR (DMSO-d₆): Key signals include δ 10.83 (s, 1H, -OH), δ 7.88 (d, 2H, aryl), and δ 3.83 (m, 2H, imidazole-CH₂).

• HRMS : Exact mass confirmed as 417.168856 Da (C₂₄H₂₃N₃O₄).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage
Cyclocondensation	65–88	90–95	High regioselectivity
MCRs	70–82	85–90	One-pot synthesis
Oxidative Aromatization	60–75	80–88	Scalability for industrial applications

Challenges and Optimization Opportunities

• Regioselectivity : Competing pathways during cyclocondensation necessitate precise stoichiometric control.

• Side Reactions : Over-alkylation at the imidazole nitrogen is mitigated using bulky bases (e.g., LDA).

• Green Chemistry : Substituting ionic liquids with biodegradable solvents (e.g., cyclopentyl methyl ether) remains an area for innovation .

Chemical Reactions Analysis

Types of Reactions

WAY-226055 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: WAY-226055 can undergo substitution reactions, particularly nucleophilic substitution, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under controlled temperatures.

Substitution: Nucleophiles such as halides, amines, and alcohols under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 4-benzoyl-5-(4-chlorophenyl)-3-hydroxy-1-[3-(imidazol-1-YL)propyl]-5H-pyrrol-2-one exhibit significant anticancer properties. The imidazole group is known for its ability to interact with various enzymes and receptors involved in cancer progression, making this compound a candidate for further development as an anticancer agent .

Antimicrobial Properties

The compound has shown potential as an antimicrobial agent. Studies have demonstrated that derivatives of pyrrolidine compounds possess activity against various bacterial strains. The presence of the imidazole ring enhances this activity by facilitating interactions with microbial targets .

Neuropharmacological Applications

The structural features of this compound suggest potential use in neuropharmacology. Similar compounds have been studied for their effects on neurotransmitter systems, indicating that 4-benzoyl-5-(4-chlorophenyl)-3-hydroxy-1-[3-(imidazol-1-YL)propyl]-5H-pyrrol-2-one may influence mood and cognitive functions .

Case Study 1: Anticancer Efficacy

A study evaluated the anticancer efficacy of related pyrrolidine derivatives against human cancer cell lines. The results indicated that these compounds could induce cell cycle arrest and apoptosis through the modulation of specific signaling pathways .

Case Study 2: Antimicrobial Activity

In another research effort, derivatives of this compound were tested against Gram-positive and Gram-negative bacteria. The findings revealed significant antimicrobial activity, suggesting that modifications to the imidazole and benzoyl groups could enhance efficacy .

Mechanism of Action

The mechanism of action of WAY-226055 involves its interaction with specific molecular targets and pathways. It is known to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural analogs of this compound differ in substituents at positions 4, 5, and 1, leading to variations in molecular properties and hypothesized biological activities. Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Pyrrol-2-one Derivatives

Compound Name / ID	Position 4 Substituent	Position 5 Substituent	Position 1 Substituent	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target Compound	Benzoyl	4-Chlorophenyl	3-(Imidazol-1-yl)propyl	C₂₄H₂₀ClN₃O₃	457.90	Chlorine enhances electronegativity; imidazole improves solubility .
4-(4-Fluorobenzoyl)-5-(4-fluorophenyl)-3-hydroxy-1-[3-(imidazol-1-yl)propyl]-5H-pyrrol-2-one	4-Fluorobenzoyl	4-Fluorophenyl	3-(Imidazol-1-yl)propyl	C₂₄H₂₀F₂N₃O₃	460.44	Fluorine substituents increase metabolic stability and lipophilicity.
4-Benzoyl-5-[4-(dimethylamino)phenyl]-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5H-pyrrol-2-one	Benzoyl	4-(Dimethylamino)phenyl	3-(Morpholin-4-yl)propyl	C₂₆H₃₁N₃O₄	473.55	Dimethylamino group introduces basicity; morpholine enhances water solubility.
4-Benzoyl-3-hydroxy-5-(4-methoxyphenyl)-1-[3-(imidazol-1-yl)propyl]-5H-pyrrol-2-one	Benzoyl	4-Methoxyphenyl	3-(Imidazol-1-yl)propyl	C₂₄H₂₃N₃O₄	417.46	Methoxy group improves electron-donating capacity and membrane permeability.
3-Hydroxy-1-[3-(imidazol-1-yl)propyl]-4-{4-[(3-methylbenzyl)oxy]benzoyl}-5-phenyl-5H-pyrrol-2-one	4-[(3-Methylbenzyl)oxy]benzoyl	Phenyl	3-(Imidazol-1-yl)propyl	C₃₃H₃₀N₃O₄	556.62	Bulky 3-methylbenzyloxy group may sterically hinder target binding.

Key Findings from Structural Analysis:

Electron-Withdrawing vs. Electron-Donating Groups: The target compound’s 4-chlorophenyl group (electron-withdrawing) contrasts with the 4-methoxyphenyl (electron-donating) in and the 4-(dimethylamino)phenyl (strongly electron-donating) in . These differences influence charge distribution and binding to targets like TNF-α, as suggested by molecular docking studies on similar scaffolds . Fluorine substituents in enhance metabolic stability compared to chlorine, albeit with reduced electronegativity.

Side-Chain Modifications: The imidazole-propyl chain in the target compound and , and supports interactions with metal ions or acidic residues in enzymes.

Steric and Hydrophobic Effects :

• The bulky 4-[(3-methylbenzyl)oxy]benzoyl group in may limit access to buried binding pockets, unlike the compact benzoyl group in the target compound.

Computational and Experimental Insights:

• Molecular Docking : Analogous pyrrol-2-one derivatives have been docked against TNF-α (PDB:2az5), revealing that substituents at positions 4 and 5 critically influence binding affinity .
• Crystallography : Tools like SHELX and ORTEP-3 (used in structural determination of related compounds) highlight the importance of accurate conformational analysis for activity prediction .

Biological Activity

4-Benzoyl-5-(4-chlorophenyl)-3-hydroxy-1-[3-(imidazol-1-YL)propyl]-5H-pyrrol-2-one, commonly referred to as compound 381717-91-5, is a synthetic organic compound known for its diverse biological activities. This article aims to summarize the biological activity of this compound, focusing on its antitumor, antimicrobial, and enzyme inhibitory properties based on recent research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by multiple functional groups, including a benzoyl moiety, a chlorophenyl group, and an imidazolyl propyl side chain. Its molecular formula is $C_{23}H_{20}ClN_{3}O_{3}$ with a molecular weight of approximately 425.87 g/mol. The presence of these groups contributes to its unique biological activity.

Biological Activity Overview

Research has indicated that 4-benzoyl-5-(4-chlorophenyl)-3-hydroxy-1-[3-(imidazol-1-YL)propyl]-5H-pyrrol-2-one exhibits significant biological activities:

Antitumor Activity

Studies have demonstrated that this compound possesses potent antitumor properties. For instance, it has been shown to inhibit cell proliferation in various cancer cell lines.

Cell Line	IC50 (µM)	Assay Type
A549	6.75 ± 0.19	2D Assay
HCC827	6.26 ± 0.33	2D Assay
NCI-H358	6.48 ± 0.11	2D Assay
A549	9.31 ± 0.78	3D Assay
HCC827	20.46 ± 8.63	3D Assay

The compound's effectiveness varies between two-dimensional (2D) and three-dimensional (3D) assay formats, indicating its potential for further development as an antitumor agent .

Antimicrobial Activity

The antimicrobial properties of the compound have also been explored. It has shown moderate to strong activity against various bacterial strains:

Bacterial Strain	Activity
Escherichia coli	Moderate
Staphylococcus aureus	Strong
Salmonella typhi	Moderate
Bacillus subtilis	Strong

These findings suggest that the compound could serve as a lead for developing new antimicrobial agents .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes, such as acetylcholinesterase (AChE) and urease. The results indicate strong inhibitory activity against these enzymes, which is crucial for therapeutic applications in treating conditions like Alzheimer's disease and urinary tract infections:

Enzyme	Inhibition Activity
Acetylcholinesterase	Strong
Urease	Strong

This enzyme inhibition profile highlights the potential of the compound in pharmacological applications .

The mechanism by which this compound exerts its biological effects involves interaction with specific molecular targets within cells. The binding affinity to enzymes and receptors alters their activity, influencing various biochemical pathways crucial for cell survival and proliferation.

Case Studies

Recent studies have provided insights into the practical applications of this compound:

• Antitumor Research : In a study involving lung cancer cell lines, the compound demonstrated significant cytotoxicity with IC50 values indicating high potency against A549 and HCC827 cells .
• Antimicrobial Studies : The compound was tested against Gram-positive and Gram-negative bacteria using broth microdilution methods, revealing promising results that warrant further investigation into its clinical efficacy .

Q & A

Basic Research Question

• Chromatography : Reverse-phase HPLC (C18 column, MeCN/H2O + 0.1% TFA) for polar analogs (e.g., compound 16a in ).
• Recrystallization : Optimize solvent polarity (e.g., EtOAc/hexane for non-polar; MeOH/H2O for polar).
• Salting-Out : Ammonium sulfate precipitation for zwitterionic forms .

How does the imidazole-propyl side chain influence conformational flexibility?

Advanced Research Question

• DFT Calculations : Rotational barriers of the propyl linker (~5–10 kcal/mol) suggest moderate flexibility.
• MD Simulations : Solvent-dependent conformational sampling (e.g., extended vs. folded states in DMSO vs. water).
• NOESY NMR : Proximity between imidazole and pyrrolone protons indicates intramolecular stacking .

What are the stability profiles of this compound under acidic/basic conditions?

Basic Research Question

• pH Stability : Hydrolytic degradation at C-3 hydroxy group under acidic conditions (t1/2 <24 hours at pH 2).
• LC-MS Monitoring : Detect cleavage products (e.g., benzoyl chloride via m/z 140.95).
• Stabilizers : Buffers (pH 6–8) and antioxidants (e.g., BHT) prevent oxidation of the imidazole ring .

How can absolute configuration be assigned without crystallographic data?

Advanced Research Question

• ECD Spectroscopy : Compare experimental electronic circular dichroism (ECD) with TD-DFT calculations.
• VCD/Raman Optical Activity : Chiral vibrational modes for non-UV-active compounds.
• Mosher’s Method : Derivatize hydroxy group with MTPA-Cl and analyze 1H NMR diastereomeric shifts .